2-amino-4-(3-furyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile

• IUPAC Name: 2-amino-4-(furan-3-yl)-5-oxo-4H-pyrano[3,2-c]chromene-3-carbonitrile
• InChI: InChI=1S/C17H10N2O4/c18-7-11-13(9-5-6-21-8-9)14-15(23-16(11)19)10-3-1-2-4-12(10)22-17(14)20/h1-6,8,13H,19H2
• InChI Key: PLQVJRYIQCTCKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C(C(=C(O3)N)C#N)C4=COC=C4)C(=O)O2
• Molecular Formula: C17H10N2O4
• Molecular Weight: 306.27 g/mol

Description

The compound “2-amino-4-(3-furyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile” is a type of polysubstituted 2-amino-4H-pyran-3-carbonitrile derivative. These derivatives are important heterocyclic compounds with a wide range of interesting biological activities. They have received increasing attention in recent years due to their potential pharmacological properties.

Synthesis Analysis

The synthesis of these compounds is usually achieved through multicomponent reactions (MCR) of aldehydes or isatin with malononitrile and β-ketoesters, diverse enolizable C-H-activated acidic compounds, and phenols in the presence or absence of a catalyst. For example, Mane et al. synthesized similar derivatives in good-to-high yields (84–93%) utilizing triethylamine hydrogen sulfate as an ionic liquid catalyst under solvent-free conditions and microwave irradiation.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by a core structure of 2-amino-3-cyano-4H-chromenes. This core structure has inspired a wide array of synthetic work and the conception of a new modified polycyclic framework.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are classified based on the type of catalyst used in the reactions. The most useful and preferred method for the construction of these heterocyclic compounds is the multicomponent reaction (MCR) of aldehydes or isatin with malononitrile and β-ketoesters.

Future Directions

The future directions for these compounds could involve further exploration of their potential pharmacological properties. Their huge potential in drug discovery has inspired a wide array of synthetic work. The conception of a new modified polycyclic framework based on this core structure has stimulated extensive effort and attention.